Cas no 2172429-74-0 (2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-methoxy-2-methylpropanoic acid)

• Product Name: 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-methoxy-2-methylpropanoic acid
• CAS No: 2172429-74-0
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 6429494
• PubChem ID: 165514469
• Update Time: 2025-06-08

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-methoxy-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-methoxy-2-methylpropanoic acid
• 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-3-methoxy-2-methylpropanoic acid
• 2172429-74-0
• EN300-1505600

• Inchi： 1S/C25H30N2O6/c1-16(12-22(28)27-25(2,15-32-3)23(29)30)13-26-24(31)33-14-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,16,21H,12-15H2,1-3H3,(H,26,31)(H,27,28)(H,29,30)
• InChI Key： UMYMGZACPIZTNG-UHFFFAOYSA-N
• SMILES： O(C(NCC(C)CC(NC(C(=O)O)(C)COC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 114Ų

Additional information on 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-methoxy-2-methylpropanoic acid

Introduction to 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-methoxy-2-methylpropanoic Acid (CAS No. 2172429-74-0)

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-methoxy-2-methylpropanoic acid, identified by its CAS number 2172429-74-0, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its complex structure, has garnered attention due to its potential applications in drug development and therapeutic interventions. The presence of multiple functional groups, including the 9H-fluoren-9-ylmethoxycarbonyl moiety, makes it a versatile candidate for further investigation.

The compound's structure consists of an amino acid derivative with specific substitutions that enhance its pharmacological properties. The fluoren-9-ylmethoxycarbonyl group is particularly noteworthy, as it is commonly used in medicinal chemistry to improve solubility and metabolic stability of bioactive molecules. This feature makes the compound a promising candidate for further exploration in the development of novel therapeutic agents.

In recent years, there has been a growing interest in the development of molecules that can modulate biological pathways associated with various diseases. The unique structural features of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-methoxy-2-methylpropanoic acid position it as a potential candidate for such applications. Specifically, the combination of the amino acid backbone and the fluorenylmethoxycarbonyl group suggests that it may interact with biological targets in a manner that could lead to therapeutic benefits.

One of the most exciting aspects of this compound is its potential role in modulating enzyme activity. Enzymes are crucial targets in drug design due to their central role in numerous biological processes. The specific substitutions in the molecule may allow it to interact with enzymes in a way that inhibits or activates their activity, thereby influencing disease pathways. For instance, studies have shown that compounds with similar structural motifs can act as inhibitors or activators of various enzymes, making them valuable tools in drug discovery.

The pharmacokinetic properties of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-methoxy-2-methylpropanoic acid are also of great interest. The fluorenylmethoxycarbonyl group is known to enhance the solubility and stability of peptides and proteins, which can be beneficial for drug delivery systems. Additionally, the methoxy and methyl groups present in the molecule may influence its metabolic pathways, potentially leading to improved bioavailability and reduced toxicity.

Recent research has begun to explore the potential applications of this compound in various therapeutic areas. For example, studies have suggested that it may have anti-inflammatory properties by modulating key signaling pathways involved in inflammation. In addition, its structural features make it a candidate for developing treatments for neurological disorders, where enzyme inhibition or activation plays a critical role.

The synthesis of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-methoxy-2-methylpropanoic acid is another area of active investigation. The complexity of its structure presents challenges in terms of synthetic routes and optimization. However, advances in synthetic chemistry have made it possible to produce this compound with high purity and yield, which is essential for further pharmacological studies.

In conclusion, 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-methoxy-2-methylpropanoic acid (CAS No. 2172429-74) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and pharmacological properties make it an attractive candidate for further investigation into various therapeutic applications. As research continues to uncover new insights into its mechanisms of action, this compound is likely to play an important role in the development of novel drugs and treatments.